Cas no 1012-71-1 (3-(4-Chlorobenzenesulfonyl)prop-2-enenitrile)

3-(4-Chlorobenzenesulfonyl)prop-2-enenitrile structure
1012-71-1 structure
Product Name:3-(4-Chlorobenzenesulfonyl)prop-2-enenitrile
CAS No:1012-71-1
MF:C9H6ClNO2S
MW:227.667439937592
CID:188755
PubChem ID:6438229
Update Time:2025-04-19

3-(4-Chlorobenzenesulfonyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Propenenitrile,3-[(4-chlorophenyl)sulfonyl]-
    • 64326-48-3
    • (2E)-3-(4-CHLOROBENZENESULFONYL)PROP-2-ENENITRILE
    • EN300-132586
    • CP 1402304
    • EN300-6475786
    • 1012-71-1
    • Acrylonitrile, 3-((p-chlorophenyl)sulfonyl)-
    • CHEMBL5170900
    • 3-((4-Chlorophenyl)sulfonyl)-2-propenenitrile
    • (E)-3-((4-Chlorophenyl)sulfonyl)acrylonitrile
    • Z1649581806
    • 2-Propenenitrile, 3-((4-chlorophenyl)sulfonyl)-
    • J-501914
    • CS-0253610
    • (E)-3-(4-chlorophenylsulfonyl)acrylonitrile
    • 3-((4-Chlorophenyl)sulfonyl)acrylonitrile
    • (E)-3-(4-chlorophenyl)sulfonylprop-2-enenitrile
    • 3-(4-chlorobenzenesulfonyl)prop-2-enenitrile
    • AKOS016014646
    • SCHEMBL11650769
    • 3-(4-Chlorobenzenesulfonyl)prop-2-enenitrile
    • Inchi: 1S/C9H6ClNO2S/c10-8-2-4-9(5-3-8)14(12,13)7-1-6-11/h1-5,7H/b7-1+
    • InChI Key: PMXNFHBBEHWDAK-LREOWRDNSA-N
    • SMILES: ClC1C=CC(=CC=1)S(/C=C/C#N)(=O)=O

Computed Properties

  • Exact Mass: 226.98088
  • Monoisotopic Mass: 226.980777
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.3
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.395
  • Boiling Point: 416°C at 760 mmHg
  • Flash Point: 205.4°C
  • Refractive Index: 1.577
  • PSA: 57.93

3-(4-Chlorobenzenesulfonyl)prop-2-enenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C365153-2.5mg
3-(4-Chlorobenzenesulfonyl)prop-2-enenitrile
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$ 50.00 2022-04-01
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C365153-5mg
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$ 70.00 2022-04-01
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$ 275.00 2022-04-01
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